Cas no 184107-12-8 (2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester)

• Product Name: 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester
• CAS No: 184107-12-8
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD34186622
• CID: 3823497
• PubChem ID: 85703894
• Update Time: 2025-06-23

2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester
• 184107-12-8
• methyl 4-chloro-5,6,7,8-tetrahydroquinoline-2-carboxylate
• EN300-28246737

• MDL： MFCD34186622
• Inchi： 1S/C11H12ClNO2/c1-15-11(14)10-6-8(12)7-4-2-3-5-9(7)13-10/h6H,2-5H2,1H3
• InChI Key： IBKVLEGTGNNBRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C2C=1CCCC2

Computed Properties

• Exact Mass: 225.0556563Da
• Monoisotopic Mass: 225.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester

Professional Introduction to 2-Quinolinecarboxylic Acid, 4-Chloro-5,6,7,8-Tetrahydro-, Methyl Ester (CAS No. 184107-12-8)

2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester, identified by its CAS number CAS No. 184107-12-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl ester group and chloro substituents, contribute to its unique chemical behavior and biological activity.

The molecular structure of 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester consists of a quinoline core with modifications that enhance its suitability for various biological targets. The tetrahydro substitution at the 5,6,7,8 positions introduces flexibility to the molecule, while the ester group at the carboxyl position influences its solubility and metabolic stability. These structural attributes make it a valuable scaffold for designing novel therapeutic agents.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The chloro substituent in 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester plays a crucial role in modulating the compound's interaction with biological targets. This functional group can enhance binding affinity and selectivity towards specific enzymes or receptors involved in disease pathways. Consequently, this compound has become a subject of interest in academic research and pharmaceutical development.

One of the most compelling aspects of 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester is its potential application in addressing resistant infections. The quinoline scaffold has a long history of use in treating parasitic diseases such as malaria. However, the emergence of drug-resistant strains has necessitated the development of new derivatives with improved efficacy. The structural modifications in this compound may confer enhanced activity against resistant pathogens while maintaining safety profiles comparable to existing drugs.

The synthesis of 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been utilized to construct the desired tetrahydroquinoline core efficiently. These synthetic approaches not only highlight the compound's synthetic challenge but also showcase the advancements in organic chemistry that facilitate such complex molecule constructions.

The pharmacological evaluation of 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with cancer cell proliferation. Additionally, its interaction with bacterial enzymes has shown potential as an antimicrobial agent. These findings underscore the compound's therapeutic relevance and justify further investigation into its mechanisms of action.

The role of computational chemistry in understanding the properties of 2-Quinolinecarboxylic acid, 4-chloro-5,6,7,8-tetrahydro-, methyl ester cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key interactions with biological targets. These simulations provide valuable insights into how structural modifications influence biological activity. By integrating experimental data with computational predictions， researchers can accelerate the drug discovery process significantly.

The future prospects for 2-Quinolinecarboxylic acid，4-chloro-5，6，7，8-tetrahydro-,methyl ester are vast，given its unique structural features and demonstrated biological activity。Ongoing research aims to explore its potential as an intermediate in synthesizing novel therapeutics。Furthermore，investigations into its pharmacokinetic properties are essential for optimizing drug delivery systems。These efforts will contribute to expanding the arsenal of compounds available for treating various diseases。

In conclusion，CAS No.184107-12-8 represents a significant advancement in quinoline derivative chemistry。Its structural features，synthetic accessibility，and promising pharmacological properties make it a valuable candidate for further exploration。As research continues to uncover new applications，this compound is poised to play a crucial role in developing next-generation pharmaceuticals。